(Z)-ethyl 2-((2-cyano-2-(4-(4-fluorophenyl)thiazol-2-yl)vinyl)amino)-4,5-dimethylthiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[(Z)-2-cyano-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]ethenyl]amino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C21H18FN3O2S2/c1-4-27-21(26)18-12(2)13(3)29-20(18)24-10-15(9-23)19-25-17(11-28-19)14-5-7-16(22)8-6-14/h5-8,10-11,24H,4H2,1-3H3/b15-10-
• InChI Key: VZIMNXYFUSFIEF-GDNBJRDFSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)F
• Isomeric SMILES: CCOC(=O)C1=C(SC(=C1C)C)N/C=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C21H18FN3O2S2
• Molecular Weight: 427.5 g/mol
• CAS No.: 840485-07-6

Description

(Z)-ethyl 2-((2-cyano-2-(4-(4-fluorophenyl)thiazol-2-yl)vinyl)amino)-4,5-dimethylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C21H18FN3O2S2 and its molecular weight is 427.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research has been conducted on the synthesis and characterization of related compounds, including various ethyl benzodioxophosphol-oxothiazolidin-thiophene carboxylates, which have shown potential in anti-microbial activities (Spoorthy, Kumar, Rani, & Ravindranath, 2021).

Pharmacological Potential

• A study on ethyl 2-(2-cyano-3-mercapto-3-(phenylamino)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its metal complexes revealed significant antioxidant, analgesic, and anti-rheumatic effects (Sherif & Hosny, 2014).

Fluorescent Applications

• The development of fluoroionophores from derivatives of diamine-salicylaldehyde, which can chelate specific metal cations, indicates potential applications in cellular metal staining (Hong, Lin, Hsieh, & Chang, 2012).

Polymer Modification

• Ethyl vinyl carboxylate derivatives have been used in the modification of polymers like poly vinyl alcohol/acrylic acid hydrogels, showing increased thermal stability and potential in medical applications (Aly & El-Mohdy, 2015).

Photoluminescence Studies

• The synthesis and investigation of photoluminescent properties of ethylenedioxythiophene derivatives, which include similar vinyl and thiazole structures, have been reported (Pepitone, Hardaker, & Gregory, 2003).